![molecular formula C20H17NO4 B1335250 2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic Acid CAS No. 191215-87-9](/img/structure/B1335250.png)
2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic Acid
Overview
Description
2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic acid (FMPA) is an organic compound consisting of a fluorenyl group, a methoxycarbonylamino group, and a pent-4-ynoic acid group. It is a versatile compound that has been used in a variety of scientific and medical research applications. FMPA has been found to have various biochemical and physiological effects, and is a useful tool for in vitro and in vivo experiments.
Scientific Research Applications
Synthesis and Chemistry
2-(9H-Fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic Acid, often referenced in its abbreviated form as Fmoc, plays a significant role in the field of organic chemistry and peptide synthesis. For instance, Le and Goodnow (2004) demonstrated its application in the synthesis of 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid from 3‐bromopyruvic acid, highlighting its versatility in compound formation (Le & Goodnow, 2004). Additionally, Gioeli and Chattopadhyaya (1982) explored its use as a protective group for hydroxy-groups in organic synthesis, emphasizing its utility in complex chemical processes (Gioeli & Chattopadhyaya, 1982).
Solid Phase Synthesis
In the context of solid phase synthesis, the compound has found significant use. Bleicher, Lutz, and Wuethrich (2000) reported on its application as a linker for solid phase synthesis, demonstrating its stability and efficiency in this domain (Bleicher, Lutz, & Wuethrich, 2000). Similarly, Babu and Kantharaju (2005) described its role in the synthesis of carbamates for the production of dipeptidyl urea esters, further underscoring its importance in peptide synthesis (Babu & Kantharaju, 2005).
Protective Group in Peptide Synthesis
Its role as a protective group in peptide synthesis is also well-documented. Johnson, Quibell, Owen, and Sheppard (1993) highlighted its effectiveness as a reversible protecting group for amide bonds in peptides, which is crucial for synthesizing complex peptide sequences (Johnson, Quibell, Owen, & Sheppard, 1993).
Biological and Photophysical Applications
In addition to its chemical applications, this compound has also been explored for biological and photophysical applications. Yue et al. (2015) investigated the synthesis and optical properties of fluorene-containing quinolizinium derivatives, indicating potential applications in biological imaging and photophysical studies (Yue et al., 2015).
Mechanism of Action
Target of Action
The primary target of 2-(Fmoc-amino)-4-pentynoic acid, also known as 2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic Acid or (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic acid, is the amino group of amino acids . The compound is used in the chemical synthesis of peptides, specifically in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for the amino group .
Mode of Action
The compound acts by protecting the amino group during the peptide synthesis process . The 9-fluorenylmethoxycarbonyl (Fmoc) group in the compound is base-labile, meaning it can be removed under basic conditions . This property allows for the selective addition and removal of amino acids during the synthesis process . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .
Biochemical Pathways
The compound plays a crucial role in the peptide synthesis pathway . It enables the efficient and rapid synthesis of peptides, including ones of significant size and complexity . The Fmoc group’s beneficial attributes allow for the protection of the amino group, enabling the formation of peptide bonds selectively .
Pharmacokinetics
The use of fmoc-protected amino acids in peptide synthesis can influence thebioavailability of the resulting peptides .
Result of Action
The use of 2-(Fmoc-amino)-4-pentynoic acid in peptide synthesis results in high-purity peptides . The Fmoc group allows for the selective formation of peptide bonds, leading to high yields and easily purified peptides . This makes it a valuable tool for research in the post-genomic world .
Action Environment
The action of 2-(Fmoc-amino)-4-pentynoic acid can be influenced by various environmental factors. For instance, the Fmoc group is rapidly removed by base, and the rate of removal can be influenced by the specific base used . Moreover, the compound has been reported to be used efficiently in aqueous media under mild and catalyst-free conditions , indicating its stability and efficacy in different environments.
properties
IUPAC Name |
2-(9H-fluoren-9-ylmethoxycarbonylamino)pent-4-ynoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h1,3-6,8-11,17-18H,7,12H2,(H,21,24)(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJGMNCKHNMRKFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
191215-87-9 | |
Record name | 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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